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Compound of Interest

Compound Name: Disperse Red 362

Cat. No.: B1176498 Get Quote

Disclaimer: This document provides a summary of the currently available toxicological data and

safety information for Disperse Red 362. It is intended for researchers, scientists, and drug

development professionals. A comprehensive toxicological profile for this substance is not

available in the public domain. Therefore, this guide highlights the existing data and significant

knowledge gaps, urging a cautious approach to its handling and use.

Chemical Identification
Disperse Red 362 is a disperse dye used in the textile industry.[1] Its identification details are

as follows:

Identifier Value

Chemical Name C.I. Disperse Red 362

Synonyms
Disperse Fluorescent Red BG, Brilliant Pink

FBS, Disperse Fluorescent Pink BG[1]

CAS Number 158129-94-3[1]

Secondary CAS Number 52372-36-8

Molecular Formula C₂₃H₁₈N₄O₂[2]

EINECS Number 605-131-2[1]
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Toxicological Data Summary
A thorough review of scientific literature and safety data repositories reveals a significant lack of

specific quantitative toxicological data for Disperse Red 362. The majority of available

information is qualitative and derived from general safety data sheets for disperse dyes.

According to a limited number of notifications to the ECHA C&L Inventory, Disperse Red 362
does not meet the criteria for GHS hazard classification.[3] However, this is based on a small

number of reports and may not be comprehensive.

General safety information for similar dyes suggests that Disperse Red 362 may pose the

following hazards:

Skin Irritation: May cause skin irritation in sensitive individuals upon prolonged or repeated

contact.[4]

Eye Irritation: May cause eye irritation.[4]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[4]

Ingestion: May be harmful if swallowed, potentially causing gastrointestinal irritation.[5]

Data Gap: There is no publicly available data on acute toxicity (e.g., LD50), repeated dose

toxicity (e.g., NOAEL), genotoxicity, carcinogenicity, or reproductive toxicity specifically for

Disperse Red 362.

Hazard Information Overview
The following table summarizes the potential hazards associated with Disperse Red 362,

based on general information for disperse and acid dyes. It is crucial to note that this

information is not specific to Disperse Red 362 and should be interpreted with caution.
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Hazard Description Source

Acute Oral Toxicity May be harmful if swallowed. [4][5]

Skin Corrosion/Irritation
May cause skin irritation in

sensitive individuals.
[4]

Serious Eye Damage/Irritation May cause eye irritation. [4]

Respiratory/Skin Sensitization

Some disperse dyes are

known skin sensitizers.[6][7][8]

The potential for Disperse Red

362 to cause sensitization is

unknown.

Germ Cell Mutagenicity

Data not available. Some azo

dyes have shown mutagenic

potential in certain test

systems.[9][10]

Carcinogenicity

Data not available. Some

disperse dyes have been

classified as carcinogenic.[7]

Reproductive Toxicity Data not available. [5]

Context from Related Disperse Dyes
While direct data on Disperse Red 362 is lacking, studies on other disperse dyes can provide

some context on the potential toxicological profile of this class of compounds. It is imperative to

understand that these findings are not directly applicable to Disperse Red 362.

Disperse Red 1: Has been shown to have toxic and genotoxic effects in some studies.[9][11]

It is also considered a moderate skin sensitizer.[12]

Disperse Yellow 3: Has been concluded to be a carcinogen in male rats and female mice in a

study by the National Toxicology Program (NTP).[13]

D&C Red No. 36: A study on this cosmetic dye did not find it to be carcinogenic in Wistar rats

under the tested conditions.[14][15]
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General Concerns for Azo Dyes: Azo dyes can be reduced to aromatic amines by intestinal

microflora or liver enzymes, and some of these breakdown products may have mutagenic or

carcinogenic properties.[9]

Experimental Protocols
Due to the absence of specific toxicological studies for Disperse Red 362 in the public domain,

no experimental protocols can be cited. General methodologies for toxicological testing of dyes

can be found in guidelines from organizations such as the OECD (Organisation for Economic

Co-operation and Development).

Safety Precautions and Hazard Management
Given the significant data gaps for Disperse Red 362, a precautionary approach is essential.

The following logical workflow outlines the potential hazards and recommended safety

measures.
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Routes of Exposure
Potential Health Hazards
(Based on Limited Data) Recommended Personal Protective Equipment (PPE)

Safe Handling Procedures

Disperse Red 362
(Powder/Dust)

Inhalation

Ingestion

Dermal Contact

Eye Contact

Respiratory Irritation

Gastrointestinal Irritation

Skin Irritation
(Sensitization Unknown)

Eye Irritation

NIOSH-approved Respirator

Practice good industrial hygiene
(e.g., no eating/drinking in work area, wash hands)

Chemical-resistant Gloves

Lab Coat / Protective Clothing

Safety Goggles

Work in a well-ventilated area
(e.g., fume hood)

Avoid generating dust

Store in a tightly sealed container
in a dry, cool place

Click to download full resolution via product page

Caption: Potential Hazard and Safety Management Workflow for Disperse Red 362.
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Conclusion
The available information on the toxicology and safety of Disperse Red 362 is very limited.

While some general hazards associated with disperse dyes can be inferred, the lack of specific

quantitative data necessitates a high degree of caution when handling this substance. Further

toxicological studies are required to establish a comprehensive safety profile for Disperse Red
362. Until such data is available, it is recommended to treat this compound as potentially

hazardous and to implement stringent safety protocols to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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